Cas no 62418-84-2 (1(2H)-Naphthalenone, 3,4,4a,7,8,8a-hexahydro-, trans-)

• Product Name: 1(2H)-Naphthalenone, 3,4,4a,7,8,8a-hexahydro-, trans-
• CAS No: 62418-84-2
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 445513
• PubChem ID: 12534105
• Update Time: 2025-04-19

1(2H)-Naphthalenone, 3,4,4a,7,8,8a-hexahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4,4a,7,8,8a-hexahydro-, trans-
• (4aR,8aR)-3,4,4a,7,8,8a-hexahydro-2H-naphthalen-1-one
• DTXSID50501597
• (4aR,8aR)-3,4,4a,7,8,8a-Hexahydronaphthalen-1(2H)-one
• 62418-84-2

• Inchi： 1S/C10H14O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1,4,8-9H,2-3,5-7H2/t8-,9+/m0/s1
• InChI Key： KINASNVIGSJFSJ-DTWKUNHWSA-N
• SMILES： O=C1CCC[C@@H]2C=CCC[C@H]21

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07